Cas no 1005271-12-4 (methyl 4-[3-(furan-2-yl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate)

• Product Name: methyl 4-[3-(furan-2-yl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate
• CAS No: 1005271-12-4
• MF: C₂₃H₁₈N₂O₆
• MW: 418.398826122284
• CID: 5433025
• Update Time: 2025-05-21

methyl 4-[3-(furan-2-yl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-(furan-2-yl)-4,6-dioxo-2-phenyltetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)benzoate
• Benzoic acid, 4-[3-(2-furanyl)hexahydro-4,6-dioxo-2-phenyl-5H-pyrrolo[3,4-d]isoxazol-5-yl]-, methyl ester
• methyl 4-[3-(furan-2-yl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate

• Inchi： 1S/C23H18N2O6/c1-29-23(28)14-9-11-15(12-10-14)24-21(26)18-19(17-8-5-13-30-17)25(31-20(18)22(24)27)16-6-3-2-4-7-16/h2-13,18-20H,1H3
• InChI Key： AIRJRZRRFRLGKT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C(=O)C3ON(C4=CC=CC=C4)C(C4=CC=CO4)C3C2=O)C=C1

Additional information on methyl 4-[3-(furan-2-yl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate

Chemical Compound CAS No. 1005271-12-4: Methyl 4-[3-(furan-2-yl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate

The compound with CAS No. 1005271-12-4, known as methyl 4-[3-(furan-2-yl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzoates and features a unique combination of functional groups and heterocyclic systems. The presence of a furan ring and a pyrrolo[3,4-d][1,2]oxazole moiety contributes to its distinctive chemical properties and potential applications in various fields such as pharmaceuticals and materials science.

Recent studies have highlighted the significance of this compound in the development of novel drug delivery systems. The furan group within its structure has been shown to enhance the compound's ability to interact with biological systems, making it a promising candidate for targeted drug delivery. Additionally, the pyrrolo[3,4-d][1,2]oxazole ring system exhibits unique electronic properties that can be exploited in the design of advanced materials with tailored functionalities.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the heterocyclic core. These methods not only ensure high yields but also allow for the incorporation of diverse substituents that can fine-tune the compound's properties for specific applications.

In terms of pharmacological activity, this compound has demonstrated potential as an anti-inflammatory agent. Studies conducted in vitro have shown that it inhibits the activity of key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways suggests its potential utility in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The structural complexity of this compound also makes it an attractive candidate for use in nanotechnology applications. Its ability to self-assemble into ordered structures under certain conditions has been explored for the development of nanostructured materials with applications in sensing and catalysis.

In conclusion, methyl 4-[3-(furan-2-yl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in the development of innovative solutions in medicine and materials science.